Einecs 301-744-1

• CAS No.: 94042-78-1
• Molecular Formula: C24H29N3O3
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-[(E)-1-(4-methylphenyl)-3-pyrrolidin-1-ylprop-1-enyl]pyridine;(2S)-5-oxopyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C19H22N2.C5H7NO3/c1-16-7-9-17(10-8-16)18(19-6-2-3-12-20-19)11-15-21-13-4-5-14-21;7-4-2-1-3(6-4)5(8)9/h2-3,6-12H,4-5,13-15H2,1H3;3H,1-2H2,(H,6,7)(H,8,9)/b18-11+;/t;3-/m.0/s1
• InChI Key: WPVOVAIIYRLDTK-PHDZUTJZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=C\CN2CCCC2)/C3=CC=CC=N3.C1CC(=O)N[C@@H]1C(=O)O
• Canonical SMILES: CC1=CC=C(C=C1)C(=CCN2CCCC2)C3=CC=CC=N3.C1CC(=O)NC1C(=O)O

Description

EINECS (European Inventory of Existing Commercial Chemical Substances) is a regulatory inventory encompassing over 100,000 chemicals marketed in the EU prior to 1981. EINECS 301-744-1 is a unique identifier for a specific chemical substance within this inventory. The primary goal of such evaluations is to address data gaps in toxicity, environmental persistence, and bioaccumulation using computational methods like Read-Across Structure-Activity Relationships (RASAR) and Quantitative Structure-Activity Relationships (QSAR) .

Preparation Methods

The preparation of Einecs 301-744-1 involves several synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts. The exact synthetic route depends on the desired purity and yield of the final product.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions to ensure optimal yield and purity. Common solvents and catalysts are used to facilitate the reactions.

Industrial Production: Large-scale production involves the use of industrial reactors and continuous processing techniques to produce the compound in bulk quantities. Quality control measures are implemented to ensure consistency and purity of the product.

Chemical Reactions Analysis

Literature Review

• CAS Registry and CAS Reactions : Utilize the CAS Registry to identify the compound and its CAS number. The CAS Reactions database can provide detailed information on reactions involving the compound .

• ECHA and EC Inventory : Check the European Chemicals Agency (ECHA) databases for any relevant information on the compound's properties and potential reactions .

Reaction Types

Chemical reactions can be categorized into several types, including:

• Synthesis Reactions : Forming a new compound from simpler substances.

• Decomposition Reactions : Breaking down a compound into simpler substances.

• Replacement Reactions : Substituting one element for another in a compound.

Reaction Conditions

Understanding the conditions under which reactions occur is crucial. This includes temperature, pressure, catalysts, and solvents.

Data Tables for Chemical Reactions

To present data on chemical reactions effectively, tables can be used to organize information such as reactants, products, conditions, and yields. Here is a general template:

Reaction Type	Reactants	Products	Conditions	Yield
Synthesis	Compound A + B	Compound C	100°C, 1 atm	80%
Decomposition	Compound D	Compound E + F	200°C, vacuum	90%

Scientific Research Applications

Einecs 301-744-1 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. Its unique properties make it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: In biological research, this compound is used to study cellular processes and biochemical pathways. It can act as a probe or inhibitor in various biological assays.

Medicine: The compound has potential applications in drug development and therapeutic research. Its interactions with biological targets are studied to develop new treatments for diseases.

Industry: this compound is used in industrial processes, including the manufacture of specialty chemicals and materials. Its properties make it suitable for use in coatings, adhesives, and other industrial applications.

Mechanism of Action

The mechanism of action of Einecs 301-744-1 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. This can result in changes in cellular processes and biochemical pathways. The exact mechanism depends on the specific structure and properties of the compound.

Comparison with Similar Compounds

Notes

Regulatory Context : REACH mandates computational methods to prioritize testing for EINECS substances, reducing reliance on animal studies .

Model Validation : OECD guidelines require QSARs to demonstrate mechanistic interpretability and statistical robustness .

Data Reproducibility : Experimental protocols for cited models must detail reagent sources, equipment, and statistical error margins .

Q & A

Q. How should researchers design collaborative studies to investigate this compound’s environmental impact across geographies?

• Methodological Answer : Establish a harmonized protocol for sampling, extraction, and quantification (e.g., ISO 5667-3 for water matrices). Use geospatial tools to map contamination hotspots and correlate with local biodegradation rates. Share data via cloud-based platforms (e.g., UNEP’s World Environment Situation Room) to enable real-time collaboration .